Cas no 88246-54-2 (Butanoic acid, 2-ethyl-3,3-dimethyl-, methyl ester)

• Product Name: Butanoic acid, 2-ethyl-3,3-dimethyl-, methyl ester
• CAS No: 88246-54-2
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 639928
• PubChem ID: 13113711
• Update Time: 2025-04-19

Butanoic acid, 2-ethyl-3,3-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-ethyl-3,3-dimethyl-, methyl ester
• methyl 2-ethyl-3,3-dimethylbutanoate
• DTXSID20518834
• SCHEMBL13690831
• 88246-54-2

• Inchi： 1S/C9H18O2/c1-6-7(8(10)11-5)9(2,3)4/h7H,6H2,1-5H3
• InChI Key： PXELQLTVPMJNMU-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC)C(C)(C)C)=O

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų